5-Pyrimidinecarboxylic acid, 4-(1-ethoxyethenyl)-2-phenyl-, ethyl ester

• CAS No.: 62359-66-4
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: ethyl 4-(1-ethoxyethenyl)-2-phenylpyrimidine-5-carboxylate
• InChI: InChI=1S/C17H18N2O3/c1-4-21-12(3)15-14(17(20)22-5-2)11-18-16(19-15)13-9-7-6-8-10-13/h6-11H,3-5H2,1-2H3
• InChI Key: GZDKRYOJGJCGES-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=C)C1=NC(=NC=C1C(=O)OCC)C2=CC=CC=C2

Description

5-Pyrimidinecarboxylic acid, 4-(1-ethoxyethenyl)-2-phenyl-, ethyl ester is a chemical compound with a complex structure that includes a pyrimidine ring, an ethoxyethenyl group, and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Pyrimidinecarboxylic acid, 4-(1-ethoxyethenyl)-2-phenyl-, ethyl ester typically involves the reaction of pyrimidine derivatives with ethoxyethenyl and phenyl groups under controlled conditions. The specific synthetic route and reaction conditions can vary, but common methods include:

Condensation Reactions: These reactions involve the combination of smaller molecules to form the desired compound, often using catalysts and specific temperature and pressure conditions.

Esterification: This process involves the reaction of an acid with an alcohol to form an ester, often using acid catalysts and heat.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors, automated systems, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

5-Pyrimidinecarboxylic acid, 4-(1-ethoxyethenyl)-2-phenyl-, ethyl ester can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, often using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, reducing agents, and solvents such as ethanol, methanol, and dichloromethane. Reaction conditions can vary but often include controlled temperature, pressure, and pH.

Major Products Formed

The major products formed from these reactions can include various derivatives of the original compound, such as oxidized or reduced forms, substituted derivatives, and other modified structures.

Scientific Research Applications

5-Pyrimidinecarboxylic acid, 4-(1-ethoxyethenyl)-2-phenyl-, ethyl ester has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Used in the production of specialty chemicals, pharmaceuticals, and other industrial products.

Mechanism of Action

The mechanism of action of 5-Pyrimidinecarboxylic acid, 4-(1-ethoxyethenyl)-2-phenyl-, ethyl ester involves its interaction with specific molecular targets and pathways. This can include binding to enzymes, receptors, or other proteins, leading to changes in their activity and subsequent biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-Pyrimidinecarboxylic acid, 4-(1-ethoxyethenyl)-2-phenyl-, ethyl ester include other pyrimidine derivatives with different substituents, such as:

• 5-Pyrimidinecarboxylic acid, 4-(1-ethoxyethenyl)-2-methyl-, ethyl ester
• 5-Pyrimidinecarboxylic acid, 4-(1-ethoxyethenyl)-2-ethyl-, ethyl ester

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which confer distinct chemical properties and potential applications. This makes it a valuable compound for various research and industrial purposes.